Cas no 22432-98-0 ( )
structure
Product Name:
CAS No:22432-98-0
MF:C29H30N4O5
MW:514.572307109833
CID:912370
PubChem ID:278192
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-1-[3,4-bis(phenylmethoxy)-5-(phenylmethoxymethyl)oxolan-2-yl]-1,3,5-triazin-2-one
- 4-amino-1-(2,3,5-tri-o-benzylpentofuranosyl)-1,3,5-triazin-2(1h)-one
- AC1L5NJP
- AC1Q6C7X
- AG-K-47920
- AR-1G0438
- CTK1A6832
- NSC127515
- NSC272702
- NSC-127515
- DTXSID40299017
- 22432-98-0
- NSC-272702
- 4-Amino-1-(3,4-bis(benzyloxy)-5-((benzyloxy)methyl)tetrahydrofuran-2-yl)-1,3,5-triazin-2(1H)-one
-
-
- Inchi: 1S/C29H30N4O5/c30-28-31-20-33(29(34)32-28)27-26(37-18-23-14-8-3-9-15-23)25(36-17-22-12-6-2-7-13-22)24(38-27)19-35-16-21-10-4-1-5-11-21/h1-15,20,24-27H,16-19H2,(H2,30,32,34)
- InChI Key: CIRKPJGDYABOIH-UHFFFAOYSA-N
- SMILES: O1C(C(C(C1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)N1C=NC(N)=NC1=O
Computed Properties
- Exact Mass: 514.2218
- Monoisotopic Mass: 514.22162007g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 38
- Rotatable Bond Count: 11
- Complexity: 805
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 107.97
- LogP: 4.08670
Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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